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3-[(2-Methoxy-4-{[4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid 3-[(2-Methoxy-4-{[4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0889841
InChI: InChI=1S/C31H24N2O5S/c1-37-27-18-21(15-16-26(27)38-20-22-9-8-10-23(17-22)30(35)36)19-28-29(34)33(25-13-6-3-7-14-25)31(39-28)32-24-11-4-2-5-12-24/h2-19H,20H2,1H3,(H,35,36)/b28-19-,32-31?
SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C4=CC=CC=C4)OCC5=CC=CC(=C5)C(=O)O
Molecular Formula: C31H24N2O5S
Molecular Weight: 536.6 g/mol

3-[(2-Methoxy-4-{[4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid

CAS No.:

Cat. No.: VC0889841

Molecular Formula: C31H24N2O5S

Molecular Weight: 536.6 g/mol

* For research use only. Not for human or veterinary use.

3-[(2-Methoxy-4-{[4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid -

Specification

Molecular Formula C31H24N2O5S
Molecular Weight 536.6 g/mol
IUPAC Name 3-[[2-methoxy-4-[(Z)-(4-oxo-3-phenyl-2-phenylimino-1,3-thiazolidin-5-ylidene)methyl]phenoxy]methyl]benzoic acid
Standard InChI InChI=1S/C31H24N2O5S/c1-37-27-18-21(15-16-26(27)38-20-22-9-8-10-23(17-22)30(35)36)19-28-29(34)33(25-13-6-3-7-14-25)31(39-28)32-24-11-4-2-5-12-24/h2-19H,20H2,1H3,(H,35,36)/b28-19-,32-31?
Standard InChI Key JLTJOIUHMCPCTK-MRYWEKRUSA-N
Isomeric SMILES COC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=NC3=CC=CC=C3)S2)C4=CC=CC=C4)OCC5=CC(=CC=C5)C(=O)O
SMILES COC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C4=CC=CC=C4)OCC5=CC=CC(=C5)C(=O)O
Canonical SMILES COC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C4=CC=CC=C4)OCC5=CC(=CC=C5)C(=O)O

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